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Compound of Interest

Compound Name: (1S)-(+)-Neomenthyl acetate

Cat. No.: B1199892 Get Quote

CAS Number: 2552-91-2

(1S)-(+)-Neomenthyl acetate is a naturally occurring monoterpene and an ester of

neomenthol. It is found in various mint species and possesses a characteristic minty and fruity

aroma.[1][2] This technical guide provides an in-depth overview of its chemical and physical

properties, synthesis, and potential applications for researchers, scientists, and professionals in

drug development.

Chemical and Physical Properties
(1S)-(+)-Neomenthyl acetate is a chiral molecule with the chemical formula C₁₂H₂₂O₂.[3][4] Its

properties are summarized in the tables below.

Table 1: General and Physical Properties
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Property Value Reference

Molecular Formula C₁₂H₂₂O₂ [3][4]

Molecular Weight 198.30 g/mol [3]

Appearance
Colorless to pale yellow clear

liquid
[1]

Melting Point 36-38 °C [5][6]

Boiling Point 81 °C at 3 mmHg [5][6]

Density 0.912 g/mL at 25 °C [5][6]

Optical Activity [α]20/D +48°, c = 8 in benzene

Table 2: Spectroscopic and Chromatographic Data
Data Type Description Reference

¹H NMR
Spectra available from

commercial suppliers.
[3]

¹³C NMR
Spectra available from

commercial suppliers.
[3]

IR Spectra
FTIR spectra have been

recorded.
[3]

Mass Spectrometry GC-MS data is available. [3]

Kovats Retention Index

Standard non-polar: 1297;

Semi-standard non-polar:

1276; Standard polar: 1602,

1612, 1623

Table 3: Solubility and Synonyms
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Parameter Details Reference

Solubility

Soluble in alcohol. Sparingly

soluble in water (17.13 mg/L at

25 °C est.).

[1]

Synonyms

(+)-Neomenthyl acetate, d-

Neomenthyl acetate,

[(1S,2S,5R)-5-methyl-2-

propan-2-ylcyclohexyl] acetate

[1][3][7]

Synthesis of (1S)-(+)-Neomenthyl Acetate
A common method for the synthesis of (1S)-(+)-Neomenthyl acetate is the esterification of

(1S)-(-)-neomenthol with an acetylating agent. A generalized experimental protocol is provided

below.

Experimental Protocol: Acetylation of (1S)-(-)-
Neomenthol
Materials:

(1S)-(-)-Neomenthol

Acetic anhydride

Pyridine or a solid acid catalyst (e.g., expansive graphite)

Diethyl ether or other suitable organic solvent

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Procedure:
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Reaction Setup: In a round-bottom flask, dissolve (1S)-(-)-neomenthol in a suitable solvent

such as diethyl ether.

Addition of Reagents: Add a stoichiometric excess of acetic anhydride to the solution. If a

catalyst is used, it should be added at this stage. For base-catalyzed reactions, pyridine can

be used as both a catalyst and a solvent.

Reaction Monitoring: The reaction mixture is stirred at room temperature. The progress of

the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up: Upon completion, the reaction mixture is quenched by the slow addition of water or

a saturated sodium bicarbonate solution to neutralize the excess acetic anhydride and acetic

acid byproduct. The aqueous layer is separated, and the organic layer is washed

sequentially with saturated sodium bicarbonate solution and brine.

Drying and Solvent Removal: The organic layer is dried over anhydrous magnesium sulfate

or sodium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary

evaporator.

Purification: The crude (1S)-(+)-Neomenthyl acetate can be purified by vacuum distillation

or column chromatography on silica gel to yield the final product.

The following diagram illustrates the general workflow for the synthesis and purification of (1S)-
(+)-Neomenthyl acetate.

Synthesis Work-up Purification

Dissolve (1S)-(-)-Neomenthol
in Solvent

Add Acetic Anhydride
& Catalyst

Stir at Room Temperature
(Monitor by TLC) Quench with NaHCO₃ Solution Extract with Organic Solvent Wash with Brine Dry with Anhydrous MgSO₄ Solvent Evaporation Vacuum Distillation or

Column Chromatography (1S)-(+)-Neomenthyl Acetate

Click to download full resolution via product page

Synthesis and Purification Workflow

Applications in Research and Drug Development
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(1S)-(+)-Neomenthyl acetate serves as a valuable chiral building block in asymmetric

synthesis. Its well-defined stereochemistry makes it a useful starting material or intermediate in

the synthesis of more complex chiral molecules, including active pharmaceutical ingredients.

Furthermore, some studies have indicated that (+)-Neomenthyl Acetate, as an essential oil

component of Chenopodium ambrosioides, exhibits antileishmanial activity.[6] However, the

precise mechanism of action and the signaling pathways involved have not been fully

elucidated and require further investigation. Its use in the fragrance and flavor industry is also

notable due to its pleasant minty and fruity scent.[2]

Safety Information
(1S)-(+)-Neomenthyl acetate is classified as a flammable solid and is toxic to aquatic life with

long-lasting effects.[7] Appropriate safety precautions should be taken during handling,

including the use of personal protective equipment and working in a well-ventilated area. Keep

away from heat, sparks, open flames, and other ignition sources.[8] For detailed safety

information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(1S)-(+)-Neomenthyl Acetate: A Comprehensive
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199892#1s-neomenthyl-acetate-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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